Cas no 2169878-45-7 (ethyl (2Z)-3-(4-aminophenyl)but-2-enoate)

Ethyl (2Z)-3-(4-aminophenyl)but-2-enoate is a synthetic intermediate with a conjugated enoate structure, featuring both an ester group and an aromatic amine functionality. This compound is valuable in organic synthesis, particularly in the construction of heterocycles and pharmaceutical scaffolds, due to its reactive α,β-unsaturated carbonyl system and nucleophilic aryl amine. The (2Z)-configuration ensures stereoselectivity in subsequent reactions, while the ethyl ester enhances solubility in organic solvents. Its dual reactivity allows for versatile transformations, including Michael additions, cyclizations, and cross-coupling reactions. The 4-aminophenyl moiety further enables derivatization via diazotization or amidation, making it a useful building block in medicinal and materials chemistry.
ethyl (2Z)-3-(4-aminophenyl)but-2-enoate structure
2169878-45-7 structure
Product Name:ethyl (2Z)-3-(4-aminophenyl)but-2-enoate
CAS No:2169878-45-7
MF:C12H15NO2
MW:205.253003358841
CID:6567841
PubChem ID:165527157
Update Time:2025-06-30

ethyl (2Z)-3-(4-aminophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2Z)-3-(4-aminophenyl)but-2-enoate
    • 2169878-45-7
    • EN300-1460162
    • Inchi: 1S/C12H15NO2/c1-3-15-12(14)8-9(2)10-4-6-11(13)7-5-10/h4-8H,3,13H2,1-2H3/b9-8-
    • InChI Key: JQGYETQGPZUOIX-HJWRWDBZSA-N
    • SMILES: O(CC)C(/C=C(/C)\C1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.3Ų

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Additional information on ethyl (2Z)-3-(4-aminophenyl)but-2-enoate

Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate: A Comprehensive Overview

Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate, with the CAS number 2169878-45-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cinnamic acid, specifically featuring an ethyl ester group and a 4-amino substituent on the phenyl ring. The (2Z) configuration indicates the geometric isomerism of the double bond in the butenoate moiety, which plays a crucial role in its chemical properties and biological activity.

Recent studies have highlighted the potential of Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate in various applications, particularly in drug discovery and development. Its structure, characterized by the conjugated system between the phenyl ring and the double bond, contributes to its unique electronic properties. These properties make it a promising candidate for use as a precursor in synthesizing bioactive molecules, including antioxidants, anti-inflammatory agents, and potential anticancer drugs.

The synthesis of Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate involves several key steps, including the preparation of the corresponding cinnamic acid derivative and subsequent esterification. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic systems. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its structural analogs.

In terms of biological activity, Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. Additionally, its interaction with cellular receptors has been investigated, providing insights into its potential role in modulating cellular signaling pathways. These findings underscore its potential as a lead compound for developing therapeutic agents targeting chronic diseases.

From an analytical perspective, Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate has been thoroughly characterized using advanced spectroscopic techniques such as UV-vis spectroscopy, NMR, and mass spectrometry. These analyses have confirmed its molecular structure and provided valuable information about its stability under different conditions. Such data are essential for ensuring the reliability of this compound in both laboratory settings and industrial applications.

Looking ahead, ongoing research is focused on expanding the understanding of Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate's pharmacokinetics and toxicity profiles. This includes investigations into its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for evaluating its suitability as a drug candidate. Furthermore, efforts are being made to explore its synergistic effects when combined with other bioactive compounds, potentially leading to novel therapeutic strategies.

In conclusion, Ethyl (2Z)-3-(4-Aminophenyl)but-2-enoate represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. With continued research and development, this compound holds promise for contributing to advancements in medicine and related fields.

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